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Compound of Interest

Compound Name: Mercurobutol

Cat. No.: B1219570 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical waste is paramount. Mercurobutol, an organomercury compound,

requires stringent disposal procedures due to its high toxicity and environmental hazards. This

document provides a comprehensive, step-by-step guide to ensure the safe and compliant

disposal of Mercurobutol waste.

Chemical Identity:

Name Synonym CAS Number Molecular Formula

Mercurobutol
4-tert-Butyl-2-

chloromercuriphenol
498-73-7 C10H13ClHgO

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is crucial to handle Mercurobutol with extreme

caution in a well-ventilated laboratory hood. Appropriate Personal Protective Equipment (PPE)

is mandatory.

Required Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Chemical safety goggles and a face shield.
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Body Protection: A lab coat and, if there is a risk of splashing, a chemical-resistant apron.

Step-by-Step Disposal Procedure
All waste containing mercury is regulated as hazardous waste and must be disposed of

accordingly.[1] Do not dispose of Mercurobutol down the drain or in regular trash.

1. Waste Segregation and Collection:

Designate a specific, clearly labeled, and sealed container for all Mercurobutol waste. This
includes pure Mercurobutol, contaminated labware (e.g., pipette tips, vials), and any spill
cleanup materials.
The container must be made of a material that is chemically resistant to mercury
compounds.

2. Spill Management:

In the event of a spill, immediately cordon off the area to prevent spreading.
For small spills, use a mercury-absorbing powder or sponges.[1]
Place all cleanup materials, including contaminated gloves and wipes, into the designated
hazardous waste container.
Never use a standard vacuum cleaner for cleanup, as this will vaporize the mercury and
increase inhalation risk.[1]

3. Container Labeling:

The hazardous waste container must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "Mercurobutol (4-tert-Butyl-2-chloromercuriphenol)," and the
associated hazards (e.g., "Toxic," "Environmental Hazard").

4. Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to arrange for pickup and disposal.[2][3]
Follow all institutional and local regulations for hazardous waste disposal.
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Due to the hazardous nature of mercury compounds, chemical neutralization or treatment

should not be attempted by individuals without specialized training and equipment. The primary

and safest protocol is segregation and professional disposal.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Mercurobutol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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